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Compound of Interest

Compound Name: 2-Methoxyphenothiazine

Cat. No.: B10775409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Methoxyphenothiazine, a significant heterocyclic compound with applications in

pharmaceuticals and organic synthesis. This document details its melting and boiling points,

and provides illustrative experimental workflows for its synthesis and characterization,

alongside a generalized view of the signaling pathways influenced by the broader

phenothiazine class of compounds.

Core Physical and Chemical Properties
2-Methoxyphenothiazine is a phenothiazine derivative characterized by a methoxy group

substitution. It serves as a crucial intermediate in the synthesis of various pharmaceutical

agents, particularly antipsychotic drugs.[1][2]

Quantitative Data Summary
The key physical properties of 2-Methoxyphenothiazine are summarized in the table below for

easy reference.
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Property Value Source

Melting Point 185-188 °C [3]

Boiling Point 408.1 °C at 760 mmHg Not explicitly cited

Molecular Formula C₁₃H₁₁NOS [3]

Molecular Weight 229.30 g/mol Not explicitly cited

Appearance Yellow or pale gray solid Not explicitly cited

Solubility
Soluble in DMSO and slightly

soluble in Methanol
Not explicitly cited

Experimental Protocols
While specific experimental determinations for the melting and boiling points of 2-
Methoxyphenothiazine are not extensively detailed in the public literature, standard laboratory

procedures are applicable. The following sections outline a typical synthesis protocol, which

yields the compound for subsequent physical property analysis, and general methods for

determining its melting and boiling points.

Synthesis of 2-Methoxyphenothiazine
A common synthetic route to 2-Methoxyphenothiazine involves a multi-step process starting

from readily available reagents.[3] The workflow for this synthesis is depicted in the diagram

below.
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Synthesis Workflow of 2-Methoxyphenothiazine

Step 1: Condensation

Step 2: Methylation

Step 3: Cyclization

Step 4: Purification

Resorcinol + Aniline

3-Hydroxydiphenylamine

p-Toluenesulfonic acid, Heat

3-Hydroxydiphenylamine

3-Methoxydiphenylamine

Dimethyl sulfate, Base

3-Methoxydiphenylamine

2-Methoxyphenothiazine

Sulfur, Iodine (catalyst), Heat

Crude 2-Methoxyphenothiazine

Pure 2-Methoxyphenothiazine

Recrystallization

Click to download full resolution via product page

A simplified workflow for the synthesis of 2-Methoxyphenothiazine.
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Methodology:

Condensation: Resorcinol and aniline are reacted in the presence of a catalyst such as p-

toluenesulfonic acid with heating to produce 3-hydroxydiphenylamine.[3]

Methylation: The resulting 3-hydroxydiphenylamine is then methylated using a methylating

agent like dimethyl sulfate in the presence of a base to yield 3-methoxydiphenylamine.

Cyclization: 3-Methoxydiphenylamine undergoes a cyclization reaction with sulfur, catalyzed

by iodine, upon heating to form the tricyclic phenothiazine ring system of 2-
Methoxyphenothiazine.[3]

Purification: The crude product is purified by recrystallization from a suitable solvent to obtain

pure 2-Methoxyphenothiazine.

Determination of Melting Point
The melting point of the purified 2-Methoxyphenothiazine can be determined using a standard

capillary melting point apparatus.

Protocol:

A small amount of the crystalline solid is packed into a capillary tube.

The tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting point range.[4] For a pure compound, this

range is typically narrow.

Determination of Boiling Point
The boiling point can be determined using a micro-boiling point or distillation method.

Protocol (Micro-Boiling Point):
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A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated, and the temperature at which a steady stream of bubbles emerges

from the capillary tube is noted.

The liquid is then allowed to cool, and the temperature at which the liquid re-enters the

capillary tube is recorded as the boiling point.[5]

Biological Context: Signaling Pathways
Phenothiazine derivatives are known to exert a wide range of biological effects, often through

their interaction with various cellular signaling pathways. While specific pathways for 2-
Methoxyphenothiazine are not extensively documented, the general mechanisms of

phenothiazines involve interactions with cell membranes, intercalation into DNA, and

modulation of protein kinase C (PKC) and calmodulin activity.[2][6] These interactions can

disrupt cellular signaling and lead to downstream effects such as apoptosis and inhibition of cell

proliferation.[7]
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Generalized Signaling Pathways of Phenothiazines

Phenothiazine

Cell Membrane Interaction DNA Intercalation Protein Kinase C (PKC) Inhibition Calmodulin Inhibition

Disruption of Downstream Signaling

Cellular Effects (e.g., Apoptosis, Anti-proliferative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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